(Z)-4-(2-methyl-1H-benzo[d]imidazol-1-yl)-4-oxobut-2-enoic acid

• IUPAC Name: (Z)-4-(2-methylbenzimidazol-1-yl)-4-oxobut-2-enoic acid
• InChI: InChI=1S/C12H10N2O3/c1-8-13-9-4-2-3-5-10(9)14(8)11(15)6-7-12(16)17/h2-7H,1H3,(H,16,17)/b7-6-
• InChI Key: JDJWRGPRGXWLBE-SREVYHEPSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N1C(=O)C=CC(=O)O
• Isomeric SMILES: CC1=NC2=CC=CC=C2N1C(=O)/C=C\C(=O)O
• Molecular Formula: C12H10N2O3
• Molecular Weight: 230.22 g/mol

Description

(Z)-4-(2-methyl-1H-benzo[d]imidazol-1-yl)-4-oxobut-2-enoic acid, also known as MBIOB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of (Z)-4-(2-methyl-1H-benzo[d]imidazol-1-yl)-4-oxobut-2-enoic acid is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and signaling pathways that are involved in cell proliferation and survival. It has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression and play a role in cancer development. (Z)-4-(2-methyl-1H-benzo[d]imidazol-1-yl)-4-oxobut-2-enoic acid has also been shown to inhibit the activity of NF-κB, a signaling pathway that is involved in inflammation and immune response.
Biochemical and Physiological Effects:
(Z)-4-(2-methyl-1H-benzo[d]imidazol-1-yl)-4-oxobut-2-enoic acid has been shown to have several biochemical and physiological effects, including anti-cancer, anti-inflammatory, and immunomodulatory effects. In cancer cells, (Z)-4-(2-methyl-1H-benzo[d]imidazol-1-yl)-4-oxobut-2-enoic acid has been shown to induce apoptosis and inhibit cell proliferation. In animal models, (Z)-4-(2-methyl-1H-benzo[d]imidazol-1-yl)-4-oxobut-2-enoic acid has been shown to reduce inflammation and improve immune function. It has also been shown to have a neuroprotective effect, protecting neurons from oxidative stress and apoptosis.

Advantages and Limitations for Lab Experiments

(Z)-4-(2-methyl-1H-benzo[d]imidazol-1-yl)-4-oxobut-2-enoic acid has several advantages for lab experiments, including its high yield and purity, as well as its potential therapeutic applications. However, there are also some limitations to using (Z)-4-(2-methyl-1H-benzo[d]imidazol-1-yl)-4-oxobut-2-enoic acid in lab experiments. For example, its mechanism of action is not fully understood, and more research is needed to fully elucidate its therapeutic potential. Additionally, (Z)-4-(2-methyl-1H-benzo[d]imidazol-1-yl)-4-oxobut-2-enoic acid may have off-target effects that could impact the interpretation of experimental results.

Future Directions

There are several future directions for research on (Z)-4-(2-methyl-1H-benzo[d]imidazol-1-yl)-4-oxobut-2-enoic acid. One area of focus is on understanding its mechanism of action and identifying its molecular targets. This could lead to the development of more targeted and effective therapies. Another area of focus is on optimizing the synthesis method for (Z)-4-(2-methyl-1H-benzo[d]imidazol-1-yl)-4-oxobut-2-enoic acid, to improve yield and reduce costs. Finally, further studies are needed to evaluate the safety and efficacy of (Z)-4-(2-methyl-1H-benzo[d]imidazol-1-yl)-4-oxobut-2-enoic acid in animal models and clinical trials, to determine its potential as a therapeutic agent.

Synthesis Methods

The synthesis of (Z)-4-(2-methyl-1H-benzo[d]imidazol-1-yl)-4-oxobut-2-enoic acid involves the reaction between 2-methyl-1H-benzo[d]imidazole and ethyl acetoacetate in the presence of a base catalyst. The resulting product is then subjected to acid hydrolysis to obtain (Z)-4-(2-methyl-1H-benzo[d]imidazol-1-yl)-4-oxobut-2-enoic acid in high yield and purity. This synthesis method has been reported in several scientific publications and is considered a reliable and efficient way to produce (Z)-4-(2-methyl-1H-benzo[d]imidazol-1-yl)-4-oxobut-2-enoic acid.

Scientific Research Applications

(Z)-4-(2-methyl-1H-benzo[d]imidazol-1-yl)-4-oxobut-2-enoic acid has been studied for its potential therapeutic applications in various fields, including cancer research, neurology, and immunology. In cancer research, (Z)-4-(2-methyl-1H-benzo[d]imidazol-1-yl)-4-oxobut-2-enoic acid has been shown to inhibit the growth of cancer cells and induce apoptosis. It has also been demonstrated to have anti-inflammatory and immunomodulatory effects, making it a promising candidate for the treatment of autoimmune diseases.